Cas no 73358-82-4 (Riboflavin 5'-(dihydrogen phosphate), 8-chloro-8-demethyl-)
73358-82-4 structure
Product Name:Riboflavin 5'-(dihydrogen phosphate), 8-chloro-8-demethyl-
CAS No:73358-82-4
MF:C16H18ClN4O9P
MW:476.762283802032
CID:579431
Update Time:2023-08-02
Riboflavin 5'-(dihydrogen phosphate), 8-chloro-8-demethyl- Chemical and Physical Properties
Names and Identifiers
-
- Riboflavin5'-(dihydrogen phosphate), 8-chloro-8-demethyl- (9CI)
- 8-chloro-FMN
- 8-Chloroflavin mononucleotide
- Riboflavin 5'-(dihydrogen phosphate), 8-chloro-8-demethyl-
-
- Inchi: 1S/C16H18ClN4O9P/c1-6-2-8-9(3-7(6)17)21(14-12(18-8)15(25)20-16(26)19-14)4-10(22)13(24)11(23)5-30-31(27,28)29/h2-3,10-11,13,22-24H,4-5H2,1H3,(H,20,25,26)(H2,27,28,29)/t10-,11+,13-/m0/s1
- InChI Key: DKYVSFDSPHQPQL-LOWVWBTDSA-N
- SMILES: ClC1C(C)=CC2=C(C=1)N(C1C(C(NC(N=1)=O)=O)=N2)C[C@@H]([C@@H]([C@@H](COP(=O)(O)O)O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 849
- XLogP3: -2.3
- Topological Polar Surface Area: 202
Riboflavin 5'-(dihydrogen phosphate), 8-chloro-8-demethyl- Related Literature
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
73358-82-4 (Riboflavin 5'-(dihydrogen phosphate), 8-chloro-8-demethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk